Cas no 25999-00-2 (Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester)

• Product Name: Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester
• CAS No: 25999-00-2
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 1425152
• PubChem ID: 15229163
• Update Time: 2025-04-20

Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(aminosulfonyl)oxy]-, methyl ester
• 3-[(Aminosulfonyl)oxy]benzoic acid methyl ester
• SCHEMBL9451358
• EN300-2004534
• methyl 3-(sulfamoyloxy)benzoate
• Sulfamic acid 3-(methoxycarbonyl)phenyl ester
• 25999-00-2
• ABIZANDNSOJLBW-UHFFFAOYSA-N

• Inchi： 1S/C8H9NO5S/c1-13-8(10)6-3-2-4-7(5-6)14-15(9,11)12/h2-5H,1H3,(H2,9,11,12)
• InChI Key： ABIZANDNSOJLBW-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 231.02017
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters